Cas no 83541-68-8 ((-)-Diisopropyl-L-malate)

• Product Name: (-)-Diisopropyl-L-malate
• CAS No: 83541-68-8
• Molecular Formula: C₁₀H₁₈O₅
• Molecular Weight: 218.246923923492
• MDL: MFCD00274300
• CID: 90847
• PubChem ID: 24868986

(-)-Diisopropyl-L-malate Properties

Names and Identifiers

• (-)-Diisopropyl-L-malate
• L-Di-i-Pr-malate
• 4-Bn-4-oxo-2-Me-butyric acid
• Diisopropyl (S)-(?)-malate
• dipropan-2-yl (2S)-2-hydroxybutanedioate
• 1,4-Bis(1-methylethyl) (2S)-2-hydroxybutanedioate (ACI)
• Butanedioic acid, hydroxy-, bis(1-methylethyl) ester, (2S)- (9CI)
• Butanedioic acid, hydroxy-, bis(1-methylethyl) ester, (S)- (ZCI)
• (2S)-Hydroxysuccinic acid diisopropyl ester
• (S)-Diisopropyl 2-hydroxysuccinate
• 2S-Hydroxysuccinic acid diisopropyl ester
• Diisopropyl (S)-(-)-2-hydroxysuccinate
• Diisopropyl (S)-(-)-malate
• Diisopropyl (S)-2-hydroxybutanedioate
• Diisopropyl (S)-malate
• Diisopropyl 2(S)-hydroxybutane-1,4-dioate
• DTXSID50462659
• CS-0456078
• 83541-68-8
• (S)-diisopropyl malate
• SCHEMBL1828782
• Diisopropyl (S)-2-hydroxysuccinate
• Diisopropyl (S)-(-)-malate, 99%
• 1,4-bis(propan-2-yl) (2S)-2-hydroxybutanedioate
• AKOS015894432
• AS-59994
• diisopropyl-(S)-(-)-malate
• XYVHRFVONMVDGK-QMMMGPOBSA-N
• (-)-Diisopropyl-L-Malate
• DB-075945
• 1,4-DIISOPROPYL (2S)-2-HYDROXYBUTANEDIOATE
• G85801

• MDL： MFCD00274300
• InChIKey： XYVHRFVONMVDGK-QMMMGPOBSA-N
• Inchi： 1S/C10H18O5/c1-6(2)14-9(12)5-8(11)10(13)15-7(3)4/h6-8,11H,5H2,1-4H3/t8-/m0/s1
• SMILES： C(C(=O)OC(C)C)[C@H](O)C(=O)OC(C)C

Computed Properties

• Exact Mass: 216.10000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 216.099774
• Heavy Atom Count: 15
• Complexity: 235
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Surface Charge: -2
• Topological Polar Surface Area: 89.5

Experimental Properties

• LogP: -1.30390
• PSA: 89.49000
• Refractive Index: n20/D 1.43(lit.)
• Boiling Point: 237 °C(lit.)
• Melting Point: Not available
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Not determined
• Solubility: Not determined
• Optical Activity: [α]20/D −13°, neat
• Density: 1.055 g/mL at 25 °C(lit.)

(-)-Diisopropyl-L-malate Security Information

• Symbol:
• WGK Germany：3
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 36/37/38
• Signal Word：Warning

(-)-Diisopropyl-L-malate Customs Data

• HS CODE：2918199090
• Customs Data：

  China Customs Code:

  2918199090

  Overview:

  HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%